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Compound of Interest

Compound Name: Limonol

Cat. No.: B1630814 Get Quote

Introduction
Limonol is a naturally occurring, highly oxygenated tetranortriterpenoid belonging to the

limonoid class of compounds.[1][2] Found in various citrus species, notably in the seeds of

grapefruit (Citrus paradisi), Limonol and its related compounds are of significant interest to

researchers in the fields of natural products chemistry, pharmacology, and drug development

due to their diverse biological activities.[2][3] The availability of a well-characterized, high-purity

analytical standard of Limonol is paramount for accurate quantification in complex matrices,

elucidation of its pharmacological properties, and for use as a reference material in quality

control settings.

This application note provides a detailed, field-proven protocol for the isolation, purification, and

characterization of Limonol to the level of an analytical standard. The methodology is primarily

based on the principles of natural product extraction and chromatographic purification, drawing

from established procedures for limonoid separation.[3][4]
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Property Value Source

Molecular Formula C₂₆H₃₂O₈ [1]

Molecular Weight 472.53 g/mol [1]

IUPAC Name

(1R,2R,7S,10R,12R,13S,14R,

16S,19R,20S)-19-(furan-3-

yl)-12-hydroxy-9,9,13,20-

tetramethyl-4,8,15,18-

tetraoxahexacyclo[11.9.0.0²,⁷.0

²,¹⁰.0¹⁴,¹⁶.0¹⁴,²⁰]docosane-5,17-

dione

[1]

CAS Number

Not explicitly found for

Limonol, often grouped with

other limonoids.

Appearance
White to off-white crystalline

powder (expected)

General knowledge of purified

limonoids

Solubility

Soluble in methanol, ethanol,

ethyl acetate, and other polar

organic solvents. Sparingly

soluble in water.

[4]

Principle of Preparation
The preparation of a Limonol analytical standard from its natural source, grapefruit seeds,

involves a multi-step process. This process begins with the extraction of a broad spectrum of

secondary metabolites, including limonoids, from the ground seeds. Subsequent purification

steps are designed to selectively isolate Limonol from other co-extracted compounds,

leveraging its unique physicochemical properties. The final product is then rigorously

characterized to confirm its identity and purity.
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Extraction Purification Characterization & QC

Grapefruit Seeds Grinding and Defatting Solvent Extraction
(e.g., 50% aq. EtOH)

Liquid-Liquid Partitioning
(EtOAc/H₂O)

Silica Gel Column
Chromatography Preparative HPLC Purity Assessment

(Analytical HPLC)
Structural Elucidation

(NMR, MS)
Limonol Analytical
Standard (>98%)

Crude Limonoid Extract

Silica Gel Column Chromatography
(Gradient Elution)

TLC Analysis of Fractions

Preparative RP-HPLC (C18)
(Gradient Elution)

Pool enriched fractions

Purified Limonol (>98%)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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